Cas no 2580221-26-5 (2,3,5-trichloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid)

• Product Name: 2,3,5-trichloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid
• CAS No: 2580221-26-5
• MF: C₂₂H₁₄Cl₃NO₄
• MW: 462.709863185883
• CID: 5662573
• PubChem ID: 165893681
• Update Time: 2025-11-01

2,3,5-trichloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732595
• 2580221-26-5
• 2,3,5-trichloro-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• 2,3,5-trichloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

• Inchi： 1S/C22H14Cl3NO4/c23-16-9-17(24)20(18(19(16)25)21(27)28)26-22(29)30-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-9,15H,10H2,(H,26,29)(H,27,28)
• InChI Key： WDDIWACOCHJMSM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C(=O)O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl)Cl

Computed Properties

• Exact Mass: 460.998841g/mol
• Monoisotopic Mass: 460.998841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2,3,5-trichloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

2,3,5-Trichloro-6-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)benzoic Acid: A Comprehensive Overview

The compound 2,3,5-Trichloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid, identified by the CAS number 2580221-26-5, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced materials science. This compound is notable for its complex structure, which includes a benzoic acid backbone substituted with trichloro groups and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced polymers.

The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent chlorination processes. The Fmoc group, a widely used protecting group in peptide synthesis, plays a critical role in stabilizing the intermediate during the reaction sequence. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

In terms of applications, 2,3,5-Trichloro-6-Fmoc-amino benzoic acid has been extensively studied for its potential in drug discovery. Its trichloro substitution pattern imparts unique electronic properties, making it an attractive candidate for modulating enzyme activity or targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer activities. The Fmoc group further enhances its versatility by allowing precise control over reactivity during subsequent modifications.

Recent research has focused on leveraging the structural diversity of this compound to develop novel materials with tailored properties. For example, its ability to form self-assembled monolayers has been exploited in the design of advanced sensors and nanoelectronic devices. Additionally, the compound has been used as a building block in supramolecular chemistry to construct hierarchical structures with applications in catalysis and drug delivery systems.

The chemical stability and reactivity of CAS 2580221-26-5 make it an ideal candidate for various post-synthetic modifications. These include coupling reactions with nucleophiles or electrophiles to generate libraries of structurally diverse compounds for high-throughput screening. The integration of computational chemistry tools has further accelerated the discovery of new applications by predicting the compound's behavior under different reaction conditions.

In conclusion, 2,3,5-Trichloro-6-Fmoc-amino benzoic acid represents a versatile platform for advancing both medicinal chemistry and materials science. Its unique structure and functional groups continue to inspire innovative research directions, ensuring its relevance in cutting-edge scientific endeavors.